BENGHE Foundational & Exploratory

Check Availability & Pricing

A Technical Guide to the Solubility of Chromium
(1l1) Potassium Sulfate Dodecahydrate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Chromium potassium sulfate

Cat. No.: B082083

Audience: Researchers, scientists, and drug development professionals.

Abstract: This technical guide provides a comprehensive overview of the solubility of Chromium
(11 Potassium Sulfate Dodecahydrate (also known as chrome alum) in various solvents. It
consolidates available quantitative data, outlines factors influencing solubility, and presents a
detailed experimental protocol for its determination. This document is intended to serve as a
practical resource for laboratory professionals requiring precise solubility information for
applications ranging from chemical synthesis to pharmaceutical formulation.

Physicochemical Properties

Chromium (1ll) Potassium Sulfate Dodecahydrate, with the chemical formula KCr(SOa4)2:12H20,
is a double salt of potassium and chromium.[1] It is an inorganic compound that typically
appears as dark purple or violet-red octahedral crystals.[2] The compound is generally
odorless.[1][3][4] Upon heating, it has a melting point of 89°C.[3][5] Aqueous solutions of
chrome alum are dark violet but turn green when heated above 50°C, indicating a change in
the coordination complex.[6]

Table 1: Physicochemical Properties of Chromium (Ill) Potassium Sulfate Dodecahydrate
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Property Value References
Chemical Formula KCr(S04)2:12H20 [1][5]

Molar Mass 499.39 g/mol [51[7]
Appearance Da.rk purple to violet crystalline Be

solid

Density ~1.83 g/cm?3 [1]8]

Melting Point 89°C [6][3][5]

pH 3 (50g/L in H20 at 20°C) [3][9]

- Stable under normal
Stability o ) [3]
conditions; hygroscopic

Solubility Profile

The solubility of chromium potassium sulfate is highly dependent on the solvent. It is known
to be highly soluble in water, forming acidic solutions.[10] Conversely, it is generally insoluble in
organic solvents like ethanol and acetone.[3][11]

Quantitative Solubility Data

Quantitative data on the solubility of chromium potassium sulfate is primarily available for
agueous solutions. There is some variation in the reported values, which may be attributed to
differences in experimental conditions or the purity of the compound.

Table 2: Solubility of Chromium (1) Potassium Sulfate in Various Solvents
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Solubility ( g/100

Solvent Temperature (°C) mL) References
Water 15 24 [517181[12]
Water 20 ~19 (190 g/L) [1]

Water 20 24

Dilute Acid Not Specified Soluble [3]

Ethanol Not Specified Insoluble [3][11]
Acetone Not Specified Insoluble [11]

Organic Solvents Not Specified Insoluble [1]

Factors Influencing Solubility

Several factors can significantly impact the solubility of chromium potassium sulfate.

o Temperature: The solubility of most salts in water, including chrome alum, is strongly
dependent on temperature, generally increasing as the temperature rises.[13] However, it is
important to note that heating aqueous solutions above 50°C causes a color change from
violet to green, which suggests a modification of the chromium aquo-complex.[6] One
anecdotal source suggests that heating above 30°C may lead to the formation of a different,
non-crystallizable complex, which could interfere with solubility and crystal growth
experiments.[14]

o Impurities: The presence of other ions can affect solubility. For instance, studies on
potassium sulfate have shown that traces of chromium(lil) ions can decrease its apparent
solubility by adsorbing onto the crystal surface and inhibiting the dissolution process.[15][16]
This suggests that the purity of both the solute and the solvent is a critical factor in obtaining
accurate and reproducible solubility measurements.

Experimental Protocol for Solubility Determination

The following is a detailed methodology for determining the solubility of chromium potassium
sulfate in water as a function of temperature. This protocol is a synthesis of established
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gravimetric and isothermal saturation methods.[17][18]

Objective

To determine the solubility of chromium potassium sulfate in deionized water at a range of
temperatures (e.g., 20°C, 30°C, 40°C, and 50°C) by the isothermal saturation and gravimetric
method.

Materials and Equipment

o Chromium (lll) Potassium Sulfate Dodecahydrate (analytical grade)
» Deionized water

o Temperature-controlled water bath or shaker
o Calibrated thermometer

o Beakers or flasks with stoppers

e Magnetic stirrer and stir bars

e Volumetric pipettes (10 mL)

o Syringe filters (0.45 um)

e Pre-weighed porcelain evaporating dishes

e Drying oven

e Analytical balance

e Spatula and weighing paper

Methodology

e Preparation of Saturated Solutions:

o For each desired temperature, label a 100 mL beaker or flask.
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o Add approximately 50 mL of deionized water to each flask.

o Place the flasks in the temperature-controlled water bath set to the target temperature.
Allow the water to equilibrate for at least 30 minutes.

o Gradually add an excess of chromium potassium sulfate to each flask while stirring
continuously. An excess is ensured when undissolved solid remains at the bottom of the
flask.

o Stopper the flasks and allow them to equilibrate for a minimum of 2-3 hours to ensure
saturation. Continuous stirring is recommended.

o Sample Collection:

o After equilibration, stop the stirring and allow the excess solid to settle for 30 minutes,
maintaining the constant temperature.

o Carefully draw 10 mL of the clear supernatant solution using a volumetric pipette. To avoid
transferring solid particles, a syringe fitted with a 0.45 um filter can be used.

o Dispense the 10 mL sample into a pre-weighed, labeled porcelain evaporating dish.
Record the exact weight of the empty dish.

o Gravimetric Analysis:

[e]

Weigh the evaporating dish containing the 10 mL solution to determine the mass of the
solution.

o Place the evaporating dishes in a drying oven set to a moderate temperature (e.g., 110°C)
to evaporate the water.

o Continue drying until a constant weight of the residue (the anhydrous salt) is achieved.
This is confirmed by cooling the dish in a desiccator and re-weighing it at intervals until
two consecutive weighings are within £0.001 g.

o Record the final, constant weight of the dish plus the dry residue.

» Calculation of Solubility:
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o Calculate the mass of the dissolved chromium potassium sulfate (residue).
» Mass of Residue = (Weight of dish + residue) - (Weight of empty dish)

o Calculate the mass of the water in the 10 mL sample.
» Mass of Water = (Weight of dish + solution) - (Weight of dish + residue)

o Calculate the solubility in grams per 100 g of water.

» Solubility ( g/100 g H20) = (Mass of Residue / Mass of Water) x 100

» Data Reporting:

o Repeat the entire procedure at least three times for each temperature to ensure
reproducibility.

o Report the average solubility and standard deviation for each temperature.
o A solubility curve can be generated by plotting solubility versus temperature.

Visualization of Experimental Workflow

The following diagram illustrates the logical flow of the gravimetric method for determining
solubility as described in the protocol above.
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Caption: Workflow for Gravimetric Solubility Determination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b082083#solubility-of-chromium-potassium-sulfate-in-
different-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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